Cas no 2229456-78-2 (1-(3,4-dihydro-2H-pyran-5-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3,4-dihydro-2H-pyran-5-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229456-78-2
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 5912485
• PubChem ID: 165844795
• Update Time: 2025-06-18

1-(3,4-dihydro-2H-pyran-5-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-pyran-5-yl)methylcyclopropane-1-carboxylic acid
• 1-[(3,4-dihydro-2H-pyran-5-yl)methyl]cyclopropane-1-carboxylic acid
• 2229456-78-2
• EN300-1776918

• Inchi： 1S/C10H14O3/c11-9(12)10(3-4-10)6-8-2-1-5-13-7-8/h7H,1-6H2,(H,11,12)
• InChI Key： OOUBDWQCJXSKBH-UHFFFAOYSA-N
• SMILES： OC(C1(CC2=COCCC2)CC1)=O

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(3,4-dihydro-2H-pyran-5-yl)methylcyclopropane-1-carboxylic acid

Professional Introduction to 1-(3,4-dihydro-2H-pyran-5-yl)methylcyclopropane-1-carboxylic Acid (CAS No. 2229456-78-2)

1-(3,4-dihydro-2H-pyran-5-yl)methylcyclopropane-1-carboxylic acid, with the CAS number 2229456-78-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of both cyclopropane and dihydropyran moieties in its structure imparts distinct chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The cyclopropane ring is a well-known pharmacophore in medicinal chemistry, renowned for its ability to enhance the bioavailability and binding affinity of molecules. Its strained three-membered ring structure promotes conformational flexibility, which can be exploited to optimize interactions with biological targets. In contrast, the dihydropyran moiety contributes to the molecule's solubility and stability, making it more amenable to various synthetic transformations. The combination of these structural features makes 1-(3,4-dihydro-2H-pyran-5-yl)methylcyclopropane-1-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its incorporation into more complex molecular architectures. The synthesis of 1-(3,4-dihydro-2H-pyran-5-yl)methylcyclopropane-1-carboxylic acid typically involves multi-step reactions that highlight the versatility of modern organic chemistry techniques. These include cyclization reactions, Grignard additions, and functional group transformations, which are all critical for constructing the desired framework.

In the realm of drug discovery, 1-(3,4-dihydro-2H-pyran-5-yl)methylcyclopropane-1-carboxylic acid has been investigated for its potential as an intermediate in the synthesis of biologically active compounds. Its structural motifs are reminiscent of natural products and pharmacologically relevant molecules, suggesting that derivatives of this compound may exhibit desirable biological activities. For instance, modifications to the cyclopropane ring or the dihydropyran moiety could lead to compounds with enhanced binding affinity or selectivity for specific biological targets.

The dihydropyran ring, in particular, offers a versatile platform for further functionalization. It can be easily modified through oxidation or reduction reactions to introduce additional functional groups such as hydroxyl or carbonyl moieties. Such modifications can fine-tune the electronic properties of the molecule, influencing its reactivity and biological activity. Additionally, the presence of a carboxylic acid group at the terminal position provides a handle for further derivatization via esterification or amidation reactions.

One of the most exciting aspects of 1-(3,4-dihydro-2H-pyran-5-yl)methylcyclopropane-1-carboxylic acid is its potential application in developing novel therapeutic agents. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For example, modifications to the cyclopropane ring have been shown to enhance binding to certain enzyme active sites, leading to potent inhibitory effects. Similarly, functionalization of the dihydropyran moiety has been explored as a strategy to improve solubility and oral bioavailability.

The integration of computational chemistry and high-throughput screening has further accelerated the discovery process for compounds like 1-(3,4-dihydro-2H-pyran-5-yl)methylcyclopropane-1-carboxylic acid. By leveraging these technologies, researchers can rapidly identify promising derivatives and optimize their properties for therapeutic use. This approach has already led to several breakthroughs in drug discovery programs worldwide.

In conclusion, 1-(3,4-dihydro-2H-pyran-5-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2229456-78-2) represents a fascinating compound with significant potential in pharmaceutical chemistry and molecular medicine. Its unique structural features and synthetic accessibility make it an attractive scaffold for developing novel therapeutic agents. As research in this field continues to progress, it is likely that more applications and derivatives will emerge, further solidifying its importance in drug discovery efforts.